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Compound of Interest

Compound Name: ML303

Cat. No.: B2935589 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and compliant disposal of ML303, a

potent inhibitor of the influenza viral protein NS1. Adherence to these procedures is critical to

ensure the safety of laboratory personnel and to maintain environmental compliance. ML303 is

classified as an acute toxic substance (Category 3, Oral), signifying that it can be harmful if

ingested.

Immediate Safety and Handling Protocols
Before beginning any procedure involving ML303, ensure you are familiar with its hazard

profile. The primary hazard associated with ML303 is acute oral toxicity.

Personal Protective Equipment (PPE)
A comprehensive range of personal protective equipment is mandatory when handling ML303
in any form (solid powder or in solution).
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PPE Category Specific Requirements

Hand Protection
Nitrile gloves are required. Ensure gloves are

regularly inspected for tears or punctures.

Eye Protection
Safety glasses with side shields or chemical

splash goggles must be worn.

Body Protection A standard laboratory coat is required.

Respiratory Protection
A NIOSH-approved respirator is necessary if

there is a risk of generating dust or aerosols.

Engineering Controls
Work with ML303 should be conducted in a well-ventilated area. A chemical fume hood is

strongly recommended, especially when handling the powdered form or preparing solutions.

Step-by-Step Disposal Procedures
The precautionary statement P501 mandates the disposal of ML303 and its containers in

accordance with local, state, and federal regulations. The following steps provide a general

framework for the proper disposal of ML303 waste.

Step 1: Waste Identification and Segregation

Acutely Toxic Waste: All materials contaminated with ML303, including unused product,

solutions, and heavily contaminated labware (e.g., pipettes, vials), must be treated as

acutely toxic hazardous waste.

Segregation: This waste stream must be kept separate from all other laboratory waste,

including non-hazardous trash and other chemical waste streams.

Step 2: Waste Collection and Containerization

Solid Waste:

Collect solid ML303 waste in a designated, leak-proof, and sealable container.
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The container must be clearly labeled as "Hazardous Waste - Acutely Toxic" and should

list "ML303" as the primary constituent.

Liquid Waste:

Collect liquid waste containing ML303 in a compatible, sealed, and leak-proof container.

The container must be clearly labeled as "Hazardous Waste - Acutely Toxic" and list

"ML303" and the solvent system.

Secondary containment (e.g., a larger, unbreakable container) is required for liquid waste

containers.

Step 3: Labeling

All waste containers must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: ML303

The specific hazard: "Acutely Toxic (Oral)"

The accumulation start date (the date the first waste was added to the container)

The name and contact information of the generating laboratory or researcher

Step 4: Storage

Store sealed and labeled waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Do not store waste for an extended period. Follow your institution's guidelines for waste

pickup schedules.

Step 5: Disposal
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Do not dispose of ML303 down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department or equivalent

authority to arrange for the pickup and disposal of the hazardous waste.

Provide the EHS department with a complete inventory of the waste.

Spill and Decontamination Procedures
In the event of a spill, immediately alert others in the area and evacuate if necessary.

Small Spills (Powder):

Wear appropriate PPE.

Gently cover the spill with an absorbent material suitable for chemical spills.

Carefully sweep the absorbed material into a designated hazardous waste container.

Avoid creating dust.

Small Spills (Liquid):

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.

Decontamination:

Decontaminate the spill area with a suitable laboratory detergent and water.

Collect all cleaning materials as hazardous waste.

For large spills, evacuate the area and contact your institution's EHS department immediately.

ML303 Disposal Decision Pathway
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Caption: This diagram outlines the procedural workflow for the safe handling and disposal of

ML303 waste, from initial generation to final collection by Environmental Health and Safety.

Disclaimer: This document provides general guidance based on the known hazards of ML303.

It is not a substitute for a formal Safety Data Sheet (SDS) and must be supplemented by a

thorough review of your institution's specific chemical hygiene plan and waste disposal

protocols, as well as all applicable local, state, and federal regulations. Always consult with

your institution's Environmental Health and Safety department for specific guidance.

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for ML303]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2935589#ml303-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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